N-Acetyl-O-methyl-L-tyrosine

• IUPAC Name: (2S)-2-acetamido-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C12H15NO4/c1-8(14)13-11(12(15)16)7-9-3-5-10(17-2)6-4-9/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key: HRUASHPCEMXOMR-NSHDSACASA-N
• Canonical SMILES: CC(=O)NC(CC1=CC=C(C=C1)OC)C(=O)O
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CC=C(C=C1)OC)C(=O)O
• Molecular Formula: C12H15NO4
• DSSTOX Substance ID: DTXSID40450146
• Molecular Weight: 237.25 g/mol
• CAS RN: 28047-05-4

Description

N-Acetyl-O-methyl-L-tyrosine is an acetyl derivative of the amino acid, L-tyrosine. It is more water-soluble than L-tyrosine. It is used as a precursor to tyrosine.

Synthesis Analysis

N-acetyl-L-tyrosine methyl ester can be converted to the optically pure O-methyl derivative by reaction with diazomethane. A series of N-acetyl-O-(!-alkenyl)-L-tyrosine ethyl esters were synthesized by the reaction of vinyl bromides with N-acetyl-L-tyrosine ethyl ester.

Molecular Structure Analysis

The molecular formula of N-Acetyl-O-methyl-L-tyrosine is C12H15NO4. It is a derivative of L-tyrosine, an amino acid that builds neurotransmitters and proteins in the human body.

Chemical Reactions Analysis

N-acetyl-L-tyrosine is used as a model system in biochemistry and molecular biology to study the transfer reactions of tyrosine, which are important for energy metabolism, protein synthesis, and metal chelation.

Physical And Chemical Properties Analysis

N-Acetyl-L-Tyrosine is a white crystalline powder. It is freely soluble in water compared to L-tyrosine. The molecular weight of N-Acetyl-O-methyl-L-tyrosine is 237.252 Da.

Scientific Research Applications

1. Bioavailability and Prodrug Potential

• Research has investigated the effectiveness of N-Acetyl-L-tyrosine as a prodrug, a medication converted within the body into a pharmacologically active drug. In one study, various tyrosine prodrugs, including N-Acetyl-L-tyrosine, were assessed for their bioavailability and effectiveness. N-Acetyl-L-tyrosine was found to be the least effective prodrug among those tested, indicating potential limitations in its use as a prodrug form of tyrosine (Topall & Laborit, 1989).

2. Electrochemical Properties

• Studies have explored the electrode potentials of various aromatic amino acids, including derivatives of N-Acetyl-L-tyrosine. These investigations provide insights into the electrochemical behavior of these compounds, which is critical for understanding their interactions and roles in biological systems (Mahmoudi et al., 2016).

3. Acidity and Spectroscopic Properties

• Research on the acidity and spectroscopic properties of tyrosine and its derivatives, including N-Acetyl-L-tyrosine, has been conducted. This research contributes to a deeper understanding of the chemical properties of these compounds, which can influence their behavior and interactions in various biological contexts (Szabelski et al., 2002).

4. Photophysical Studies

• Photophysical studies of tyrosine and its derivatives, including N-Acetyl-L-tyrosine, have been performed. These studies help elucidate the nature of fluorescence in tyrosine-derived analogues, enhancing our understanding of how these compounds behave under various light conditions, which can be relevant in biochemical and medical research (Wiczk et al., 1997).

5. Site-Specific Protein Modification

• N-Acetyl-L-tyrosine has been utilized in the development of new strategies for site-specific protein modification. This approach is crucial for labeling proteins for research, facilitating a deeper understanding of protein interactions and functions (Tamilarasu et al., 2001).

Mechanism of Action

Target of Action

AC-TYR(ME)-OH, also known as N-Acetyl-O-methyl-L-tyrosine or (2S)-2-ACETAMIDO-3-(4-METHOXYPHENYL)PROPANOIC ACID, is a modified amino acid. It is structurally similar to tyrosine, a key amino acid involved in various biological processes . The primary target of AC-TYR(ME)-OH is the tyrosine-related pathways, specifically the tyrosinase enzyme . Tyrosinase plays a crucial role in the conversion of tyrosine to melanin, a pigment responsible for color in skin, hair, and eyes .

Mode of Action

It could potentially act as a competitive inhibitor, binding to the active site of these enzymes and preventing the normal substrate (tyrosine) from binding .

Biochemical Pathways

AC-TYR(ME)-OH likely affects the tyrosine metabolic pathway. Tyrosine is converted into DOPA by the enzyme tyrosinase, and DOPA is further converted into melanin . By potentially inhibiting tyrosinase, AC-TYR(ME)-OH could disrupt this pathway, affecting melanin production and other downstream effects.

Pharmacokinetics

The pharmacokinetics of AC-TYR(ME)-OH, including its absorption, distribution, metabolism, and excretion (ADME), are not well-studied. As a modified amino acid, it might be expected to have similar properties to other amino acids. Its methyl and acetyl groups could influence its solubility, absorption, and distribution within the body .

Result of Action

The molecular and cellular effects of AC-TYR(ME)-OH are likely related to its potential impact on tyrosinase and the tyrosine metabolic pathway. By inhibiting tyrosinase, it could reduce melanin production, which could have various effects depending on the context. For example, in the context of ischemic stroke, it has been suggested that AC-TYR(ME)-OH might reduce infarct volume and provide neuroprotection .

Action Environment

The action, efficacy, and stability of AC-TYR(ME)-OH could be influenced by various environmental factors. These might include the presence of other molecules that can bind to the same targets, the pH and temperature of the environment, and the presence of enzymes that could metabolize AC-TYR(ME)-OH .

Safety and Hazards

N-acetyl-L-tyrosine should be handled with care. Avoid contact with skin, eyes, and clothing. Avoid dust formation. Do not ingest. If swallowed then seek immediate medical assistance. Keep in a dry, cool and well-ventilated place.

Future Directions

N-Acetyl-L-Tyrosine plays a necessary part in the synthesis of dopamine and other hormones in your body. Sufficient levels of L-tyrosine give you the building blocks necessary to make enough dopamine so your brain has the tools it needs to function properly. The site-specific incorporation of UAAs into proteins and their applications in enzyme engineering for tuning and expanding the functional properties of enzymes are areas of future research.